Cas no 62079-29-2 (1-oxaspiro[4.7]dodecane)

• Product Name: 1-oxaspiro[4.7]dodecane
• CAS No: 62079-29-2
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 1635873
• PubChem ID: 112802
• Update Time: 2025-04-21

1-oxaspiro[4.7]dodecane Chemical and Physical Properties

Names and Identifiers

• 1-oxaspiro[4.7]dodecane
• 1-Oxaspiro(4.7)dodecane
• T5OXTJ B-&amp
• AL8XTJ
• 1-oxaspiro-4,7-dodecane
• SCHEMBL3505574
• LDUJSEBWLVYVGC-UHFFFAOYSA-N
• DB-345839
• DTXSID5069540
• 62079-29-2

• Inchi： 1S/C11H20O/c1-2-4-7-11(8-5-3-1)9-6-10-12-11/h1-10H2
• InChI Key： LDUJSEBWLVYVGC-UHFFFAOYSA-N
• SMILES： O1CCCC21CCCCCCC2

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans